2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone

• IUPAC Name: 2-bromo-1-(4-bromo-2-methoxyphenyl)ethanone
• InChI: InChI=1S/C9H8Br2O2/c1-13-9-4-6(11)2-3-7(9)8(12)5-10/h2-4H,5H2,1H3
• InChI Key: ATIYJRJZXOXVLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Br)C(=O)CBr
• Molecular Formula: C9H8Br2O2
• Molecular Weight: 307.97 g/mol

Description

“2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone” is a chemical compound used as a raw material for organic synthesis. Its molecular formula is C9H9BrO2 and it has a molar mass of 229.07.

Synthesis Analysis

The synthesis of this compound can be achieved through the reaction of N-bromosuccinimide (NBS) with 4-methoxyacetophenone in the presence of trimethylsilyl trifluoromethanesulfonate (TMS-OTf) in acetonitrile at room temperature for 24 hours.

Molecular Structure Analysis

The molecular structure of “2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone” can be represented by the InChI string: InChI=1S/C9H9BrO2/c1-12-8-4-2-7 (3-5-8)9 (11)6-10/h2-5H,6H2,1H3. This structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

This compound has a density of 1.4921 (rough estimate), a melting point of 69-71°C (lit.), a boiling point of 215.8°C (rough estimate), and a flashing point of 139.3°C. It is soluble in DMSO, water (partly miscible), most organic solvents, and methanol. Its vapor pressure is 0.00076mmHg at 25°C, and it has a refractive index of 1.5500 (estimate).

Mechanism of Action

Target of Action

The primary target of 2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone is protein tyrosine phosphatases (PTPs) . PTPs are enzymes that remove phosphate groups from phosphorylated tyrosine residues on proteins. They play a crucial role in cell signaling processes, and their dysregulation is often associated with a variety of diseases, including cancer .

Mode of Action

2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone acts as a potent inhibitor of PTPs . It interacts with the active site of these enzymes, preventing them from dephosphorylating their substrate proteins . This inhibition disrupts the normal signaling pathways regulated by PTPs, leading to changes in cellular function .

Biochemical Pathways

The inhibition of PTPs by 2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone affects various biochemical pathways. These include pathways involved in cell growth, differentiation, and survival . The compound’s action can lead to the accumulation of phosphorylated proteins, altering the balance of signaling and potentially leading to abnormal cell behaviors .

Pharmacokinetics

Its molecular weight (229071) suggests that it may have good bioavailability

Result of Action

The inhibition of PTPs by 2-Bromo-1-(4-bromo-2-methoxyphenyl)ethanone can lead to a variety of molecular and cellular effects. These may include changes in gene expression, cell growth, and survival . The specific effects would depend on the particular PTPs inhibited and the cellular context .

Synthesis routes and methods

Procedure details

To a stirred solution of 1-(4-bromo-2-methoxyphenyl)-1-ethanone (31.5 g, 138 mmol) in dioxane (32 ml) was added a solution of bromine (21.8 g, 136 mmol) in dioxane (123 ml), and the mixture was stirred for 3 hours. Then the volatile was evaporated in vacuo. The residue was recystallized with hexane-dichloromethane to give title compound (32.1 g, 76% yield).